Cas no 25238-10-2 (Benzenesulfonicacid, 3-nitro-, 2-ethylphenyl ester)

• Product name: Benzenesulfonicacid, 3-nitro-, 2-ethylphenyl ester
• CAS No: 25238-10-2
• MF: C₁₄H₁₃NO₅S
• MW: 307.32172
• CID: 290758
• PubChem ID: 286934

Benzenesulfonicacid, 3-nitro-, 2-ethylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonicacid, 3-nitro-, 2-ethylphenyl ester
• (2-ethylphenyl) 3-nitrobenzenesulfonate
• 2-ethylphenyl 3-nitrobenzenesulfonate
• o-Ethylphenyl-m-nitrobenzolsulfonat
• DTXSID30301754
• SCHEMBL13724053
• NSC-146157
• 25238-10-2
• NSC146157

• Inchi： InChI=1S/C14H13NO5S/c1-2-11-6-3-4-9-14(11)20-21(18,19)13-8-5-7-12(10-13)15(16)17/h3-10H,2H2,1H3
• InChI Key： IJLXULGUXAFEKD-UHFFFAOYSA-N
• SMILES： CCC1=CC=CC=C1OS(C1=CC=CC([N+]([O-])=O)=C1)(=O)=O

Computed Properties

• Exact Mass: 307.05100
• Monoisotopic Mass: 307.05144369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.6Ų
• XLogP3: 3.6

Experimental Properties

• PSA: 97.57000
• LogP: 4.52890